Cas no 1806829-83-3 (4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806829-83-3
• MF: C₇H₂Cl₂F₅N
• MW: 265.995497226715
• CID: 4811564
• Update Time: 2025-06-13

4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F5N/c8-2-1-3(9)15-5(7(12,13)14)4(2)6(10)11/h1,6H
• InChI Key： SBQISZLDZNPQPO-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)(F)F)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806829-83-3)

4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine, with the CAS number 1806829-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple halogen substituents, specifically chlorine and fluorine atoms, imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry.

The structural framework of 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine consists of two chlorine atoms at the 4- and 6-positions of the pyridine ring, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement creates a highly electron-withdrawing environment around the nitrogen atom, which can influence the reactivity and binding affinity of the compound in various biochemical interactions. The combination of these substituents enhances its utility as a building block in the synthesis of more complex molecules.

In recent years, 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery and development. The halogenated pyridine core is a common motif in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The electron-withdrawing nature of the fluorine atoms increases the metabolic stability of the compound, reducing susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This property is particularly advantageous in designing long-acting pharmaceuticals with improved bioavailability.

One of the most compelling aspects of 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology research. The halogenated pyridine scaffold allows for facile functionalization at multiple positions, enabling chemists to fine-tune the pharmacokinetic properties of kinase inhibitors. For instance, modifications at the 5-position can introduce polar groups that enhance binding to target proteins while minimizing off-target effects.

Recent advancements in computational chemistry have further highlighted the significance of 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine in drug design. Molecular modeling studies have demonstrated that this compound can act as a scaffold for developing small-molecule inhibitors with high selectivity for specific kinases. By leveraging machine learning algorithms to predict binding affinities and optimize molecular structures, researchers have been able to accelerate the discovery process significantly. This approach has led to several promising candidates entering preclinical development pipelines.

The agrochemical sector has also recognized the potential of 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine as a precursor for novel pesticides. Pyridine-based compounds are widely used in crop protection due to their ability to interact with biological targets in pests and weeds. The introduction of fluorinated substituents enhances the bioactivity and environmental stability of these compounds, making them more effective against resistant strains. Additionally, fluorinated pesticides often exhibit lower toxicity to non-target organisms, aligning with modern sustainable agriculture practices.

The synthesis of 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridines followed by cross-coupling or nucleophilic substitution steps to introduce additional substituents. Advanced catalytic systems have been developed to improve reaction efficiency and minimize byproduct formation. These methods are essential for scaling up production while maintaining cost-effectiveness and environmental compliance.

From a regulatory perspective, 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine must comply with stringent guidelines set by agencies such as the FDA and EMA for use in pharmaceuticals and agrochemicals. Safety data sheets (SDS) must be meticulously prepared to document its handling protocols, toxicological profiles, and environmental impact assessments. Manufacturers must also ensure that all production processes adhere to Good Manufacturing Practices (GMP) to guarantee consistency and quality control.

The future prospects for 4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine are promising given its versatility as a synthetic intermediate. Ongoing research aims to expand its applications into emerging fields such as materials science and biotechnology. For instance, fluorinated pyridines have shown potential in developing organic semiconductors due to their ability to influence charge transport properties. Similarly, they may serve as probes or tools in biochemical assays aimed at understanding complex cellular processes.

In conclusion,4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806829-83-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis while offering potential benefits in agriculture and advanced materials research. As research continues to uncover new applications for this compound,4,6-Dichloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is poised to remain at the forefront of chemical innovation.